Cas no 1251625-77-0 (3-{[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]methyl}benzonitrile)

• Product Name: 3-{[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]methyl}benzonitrile
• CAS No: 1251625-77-0
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 5826576
• PubChem ID: 49666977
• Update Time: 2024-01-16

3-{[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)methyl]benzonitrile
• 3-{[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]methyl}benzonitrile
• 1251625-77-0
• 3-((2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)methyl)benzonitrile
• AKOS021944613
• F3406-9366

• Inchi： 1S/C18H19N3O3S/c19-12-15-5-4-6-16(11-15)13-20-14-17(7-8-18(20)22)25(23,24)21-9-2-1-3-10-21/h4-8,11,14H,1-3,9-10,13H2
• InChI Key： DHBIUCXXEODTQN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2C(=O)C=CC(S(N3CCCCC3)(=O)=O)=C2)=C1

Computed Properties

• Exact Mass: 357.11471265g/mol
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9Ų